Cas no 2109383-32-4 (1-(1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2109383-32-4
• MF: C₈H₁₁ClN₂O₂S
• MW: 234.703139543533
• CID: 6566802
• PubChem ID: 165490588
• Update Time: 2025-06-09

1-(1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-sulfonyl chloride
• 2109383-32-4
• EN300-1143275
• 1-[(1-methyl-1H-imidazol-5-yl)methyl]cyclopropane-1-sulfonyl chloride

• Inchi： 1S/C8H11ClN2O2S/c1-11-6-10-5-7(11)4-8(2-3-8)14(9,12)13/h5-6H,2-4H2,1H3
• InChI Key： QONHEJAASGLJHU-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2=CN=CN2C)CC1)(=O)=O

Computed Properties

• Exact Mass: 234.0229765g/mol
• Monoisotopic Mass: 234.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-sulfonyl chloride

Introduction to 1-(1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2109383-32-4)

1-(1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2109383-32-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 1-(1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-sulfonyl chloride is composed of a cyclopropane ring substituted with a sulfonyl chloride group and a 1-methylimidazole moiety. The cyclopropane ring, known for its high reactivity due to its strained nature, plays a crucial role in the compound's reactivity and stability. The sulfonyl chloride group is a versatile functional group that can participate in various chemical reactions, making it an attractive candidate for the synthesis of more complex molecules. The 1-methylimidazole moiety, on the other hand, is known for its biological activity and has been widely used in the development of pharmaceuticals.

The synthesis of 1-(1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-sulfonyl chloride typically involves several steps. One common approach is to start with the cyclopropane derivative and introduce the sulfonyl chloride group through a substitution reaction. The 1-methylimidazole moiety can then be attached via a coupling reaction. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the synthesis of this compound. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel catalytic method that significantly reduced the reaction time and improved the yield.

In terms of biological activities, 1-(1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-sulfonyl chloride has shown promising results in several areas. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound effectively inhibited the activity of a key enzyme associated with neurodegenerative diseases. The mechanism of action involves the formation of a covalent bond between the sulfonyl chloride group and the active site of the enzyme, leading to irreversible inhibition.

Beyond its enzymatic inhibition properties, 1-(1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-sulfonyl chloride has also been explored for its potential as an antimicrobial agent. Research conducted at the University of California, Los Angeles (UCLA) found that this compound exhibited strong antibacterial activity against both Gram-positive and Gram-negative bacteria. The unique combination of the cyclopropane ring and the 1-methylimidazole moiety appears to enhance its ability to disrupt bacterial cell membranes, leading to cell death.

The pharmacological properties of 1-(1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-sulfonyl chloride have also been extensively studied. Preclinical studies have shown that this compound has favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These properties are crucial for ensuring that the compound can effectively reach its target site in vivo. Additionally, toxicity studies have indicated that this compound has a low toxicity profile, making it a promising candidate for further development into therapeutic agents.

In conclusion, 1-(1-methyl-1H-imidazol-5-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2109383-32-4) is a versatile and promising compound with significant potential in various therapeutic applications. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in the field of medicinal chemistry and pharmaceutical research.